Cas no 1423029-76-8 (1-(propan-2-yl)-1H-imidazole-4-sulfonamide)

• Product Name: 1-(propan-2-yl)-1H-imidazole-4-sulfonamide
• CAS No: 1423029-76-8
• MF: C₆H₁₁N₃O₂S
• MW: 189.235439538956
• CID: 4598300
• PubChem ID: 71757215
• Update Time: 2025-05-19

1-(propan-2-yl)-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-1H-imidazole-4-sulfonamide

• Inchi： 1S/C6H11N3O2S/c1-5(2)9-3-6(8-4-9)12(7,10)11/h3-5H,1-2H3,(H2,7,10,11)
• InChI Key： DEJLCHRMKBBNPV-UHFFFAOYSA-N
• SMILES： C1N(C(C)C)C=C(S(N)(=O)=O)N=1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 419.5±37.0 °C at 760 mmHg
• Flash Point: 207.5±26.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(propan-2-yl)-1H-imidazole-4-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(propan-2-yl)-1H-imidazole-4-sulfonamide

Introduction to 1-(propan-2-yl)-1H-imidazole-4-sulfonamide (CAS No. 1423029-76-8)

1-(propan-2-yl)-1H-imidazole-4-sulfonamide, identified by its Chemical Abstracts Service number (CAS No. 1423029-76-8), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole sulfonamide class, a structural motif known for its broad spectrum of biological activities. The presence of both a propyl group and a sulfonamide moiety in its molecular structure imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery and development.

The imidazole ring, a five-membered heterocyclic aromatic structure containing two nitrogen atoms, is a common scaffold in many biologically active molecules. Its ability to form hydrogen bonds and interact with biological targets makes it particularly valuable in medicinal chemistry. In 1-(propan-2-yl)-1H-imidazole-4-sulfonamide, the propyl group enhances lipophilicity, potentially improving membrane permeability and oral bioavailability, while the sulfonamide group introduces polarity and hydrogen bonding capabilities, which can enhance binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-(propan-2-yl)-1H-imidazole-4-sulfonamide with various biological receptors. Studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead for the development of novel anti-inflammatory agents. The sulfonamide moiety, in particular, has been extensively studied for its role in modulating enzyme activity, including kinases and proteases, which are often implicated in disease pathways.

One of the most compelling aspects of 1-(propan-2-yl)-1H-imidazole-4-sulfonamide is its structural versatility. Medicinal chemists have leveraged this compound as a building block for generating novel derivatives with enhanced pharmacological properties. By modifying the propyl group or introducing additional functional groups, researchers can fine-tune the compound's solubility, metabolic stability, and target specificity. This flexibility has opened up new avenues for exploring its therapeutic potential in conditions such as cancer, neurodegenerative diseases, and infectious disorders.

In the realm of drug discovery, 1-(propan-2-yl)-1H-imidazole-4-sulfonamide has been incorporated into high-throughput screening (HTS) campaigns to identify hits with desirable biological activities. Initial screening results have shown promising interactions with targets relevant to metabolic diseases and immunomodulation. These findings have spurred further investigation into the compound's mechanism of action and its potential as a scaffold for developing next-generation therapeutics.

The synthesis of 1-(propan-2-yl)-1H-imidazole-4-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to optimize the process. These methods not only improve efficiency but also allow for the introduction of chiral centers, which can be critical for achieving enantiopurity in pharmaceutical applications.

From a regulatory perspective, 1-(propan-2-yl)-1H-imidazole-4-sulfonamide must meet stringent quality standards to be considered for clinical development. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its identity and purity. Additionally, stability studies under various storage conditions are conducted to ensure that the compound remains effective throughout its shelf life.

The pharmacokinetic properties of 1-(propan-2-yl)-1H-imidazole-4-sulfonamide are another critical area of focus. Researchers are investigating its absorption, distribution, metabolism, excretion (ADME) profiles to assess its bioavailability and potential side effects. Preclinical studies in animal models have provided valuable insights into how the compound behaves within living systems, guiding decisions on whether to proceed with human clinical trials.

In conclusion, 1-(propan - 2 - yl) - 1 H - imidazole - 4 - sulfon amide (CAS No. 1423029 - 76 - 8) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential as a therapeutic agent continues to be explored through both experimental and computational approaches. As our understanding of disease mechanisms evolves, 1 - ( propan - 2 - yl) - 1 H - im idazole - 4 - sulf on am ide may emerge as a key player in the development of innovative treatments for a variety of human ailments.